Cas no 145736-97-6 (Ethanone,2-chloro-1-(3-ethyl-4-hydroxyphenyl)-)

• Product Name: Ethanone,2-chloro-1-(3-ethyl-4-hydroxyphenyl)-
• CAS No: 145736-97-6
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 101497
• PubChem ID: 45080937
• Update Time: 2025-04-18

Ethanone,2-chloro-1-(3-ethyl-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(3-ethyl-4-hydroxyphenyl)-
• 2-chloro-1-(3-ethyl-4-hydroxyphenyl)ethanone
• Ethanone, 2-chloro-1-(3-ethyl-4-hydroxyphenyl)- (9CI)
• SCHEMBL5465657
• DTXSID90664216
• 145736-97-6
• 2-Chloro-1-(3-ethyl-4-hydroxyphenyl)ethan-1-one

• Inchi： 1S/C10H11ClO2/c1-2-7-5-8(10(13)6-11)3-4-9(7)12/h3-5,12H,2,6H2,1H3
• InChI Key： LMEIKEPTBRJXAV-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=C(C(=C1)CC)O)=O

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones